Cas no 53279-72-4 (HTBA)

• Product name: HTBA
• CAS No: 53279-72-4
• MF: C₇H₃O₃I₃
• Molecular Weight: 515.80892
• MDL: MFCD00020305
• CID: 89754
• PubChem ID: 96627

HTBA Properties

Names and Identifiers

• 3-Hydroxy-2,4,6-triiodobenzoic acid
• 2,4,6-Triiodo-3-hydroxybenzoic acid
• HTBA
• UNII-J4K8R33GPH
• SY023825
• H-4600
• 3-Hydroxy-2,4,6-triiodobenzoicacid
• NSC82352
• NSC 82352
• AM20040647
• J4K8R33GPH
• MFCD00020305
• C7H3I3O3
• AKOS005447542
• NSC-82352
• AS-62178
• A7751
• HTBA;2,4,6-triiodo-3-hydroxybenzoic acid;Benzoic acid, 3-hydroxy-2,4,6-triiodo-
• Benzoic acid, 3-hydroxy-2,4,6-triiodo-
• SCHEMBL126187
• J-610022
• 3-Hydroxy-2,4,6-triiodobenzoic acid (HTBA)
• FT-0615801
• HY-15919
• AC-25831
• BCP31460
• 53279-72-4
• RB3061
• NS00032703
• DTXSID70201401
• EINECS 258-457-9
• STK374504
• DTXCID30123892
• GIAVHGFPMPSIFI-UHFFFAOYSA-N
• DB-050583

• MDL： MFCD00020305
• Inchi： InChI=1S/C7H3I3O3/c8-2-1-3(9)6(11)5(10)4(2)7(12)13/h1,11H,(H,12,13)
• InChIKey： GIAVHGFPMPSIFI-UHFFFAOYSA-N
• SMILES： O=C(O)C1=C(I)C=C(I)C(O)=C1I
• BRN： 2113494

Computed Properties

• Exact Mass: 515.7216g/mol
• Surface Charge: 0
• XLogP3: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Exact Mass: 515.7216g/mol
• Monoisotopic Mass: 515.7216g/mol
• Topological Polar Surface Area: 57.5Ų
• Heavy Atom Count: 13
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count: 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• 互变异构体数量: 3
• Surface Charge: 0

Experimental Properties

• Color/Form: powder
• Density: 3.095
• Melting Point: 211-215°C
• Boiling Point: 389.2°C at 760 mmHg
• 闪点: 189.2°C
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 33 mg/mL(63.98 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 57.53000
• LogP: 2.90420
• Solubility: Not determined
• 敏感性: Light Sensitive

HTBA Security Information

• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P304+P340-P305+P351+P338-P310
• Hazard Category Code： 20/21/22-36/37/38-41-37/38-22
• Safety Instruction： S22-S26-S36/37/39
• Dangerous Mark：
• 储存条件：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• HazardClass：8
• PackingGroup：Ⅲ
• Risk Phrases：R36/37/38
• 安全术语：S26;S36

HTBA Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives